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Compound of Interest

Compound Name: Cyclopentanone (1-13C)

Cat. No.: B1645153

Get Quote

Executive Safety Summary
CRITICAL DISTINCTION: Cyclopentanone (1-13C) is a stable isotope-labeled compound.[1]

It is NOT radioactive.[1]

Treating this substance as radioactive waste is a common operational error that results in

unnecessary disposal costs and regulatory administrative burden.[1] However, it is a

Flammable Liquid (Category 3) and a severe irritant.[1][2][3]

Immediate Action Directive:

Do NOT dispose of in radioactive waste streams (unless cross-contaminated with actual

radionuclides).[1]

Do NOT pour down the drain.[1][4]

DO segregate as Non-Halogenated Organic Solvent Waste.

Physicochemical & Hazard Profile

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1645153#bc-rfq
https://www.benchchem.com/product/b1645153/docs?utm_src=pdf-body#cyclopentanone-1-13c-proper-disposal-procedures
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentanone
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentanone
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentanone
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentanone
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentanone-_1-13C
https://www.carlroth.com/medias/SDB-20T5-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODIyODN8YXBwbGljYXRpb24vcGRmfGFEazJMMmd3T0M4NU1UY3lOVEEyTmpRd05ERTBMMU5FUWw4eU1GUTFYMDFVWDBWT0xuQmtaZ3xhY2JkZmI5NzU4NTk4Y2RlMDI2MzgwZjAxZGIxYjJlOTEwMmU4ZGFkYzYzMmM2MzdkNWM0MjlmNzFhNjBlODBh
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentanone
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentanone
https://research.columbia.edu/radioactive-waste-guidelines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1645153?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To ensure safe handling, you must understand the chemical nature of the substrate.[5] The 13C

label adds mass but does not significantly alter the chemical safety profile compared to

unlabeled cyclopentanone.

Key Properties Table
Property Specification Operational Implication

Chemical Name Cyclopentanone (1-13C)
Labeled at the carbonyl carbon

position.[1]

CAS Number
5658-79-7 (Labeled) / 120-92-

3 (Unlabeled)

Use labeled CAS for inventory;

Unlabeled CAS often applies

for generic waste profiling.[1]

Flash Point ~26°C - 30°C (Closed Cup)
High Flammability. Ground all

transfer equipment.[1]

Boiling Point 130-131°C
Amenable to distillation

recovery (see Section 3).[1]

Density ~0.95 g/mL
Lighter than water; will float on

aqueous layers.[1]

RCRA Code D001 (Ignitable)
Requires "Flammable" waste

labeling.[1]

Incompatibilities Strong Oxidizers, Acids, Bases
Explosion Risk: Never mix with

Nitric Acid or Peroxides.[1][5]

Pre-Disposal Assessment: Recovery vs. Destruction
Expert Insight: As a Senior Application Scientist, I recommend assessing the purity of your

waste stream before disposal.[1][5] 13C-labeled compounds are high-value assets.[1]

The Recovery Protocol (Value Retention): If the Cyclopentanone (1-13C) is chemically pure

(e.g., used only as a solvent for non-volatile analytes), it can often be recovered via Rotary

Evaporation.[1][5]

Distill at 40-50°C under reduced pressure (vacuum).
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Collect the distillate.

Confirm purity via GC-MS or NMR.[1]

Reuse for future wash steps.

If recovery is not viable due to cross-contamination, proceed immediately to Section 4.[1][5]

Standard Operating Procedure (SOP): Disposal
Workflow
Step 1: Waste Stream Segregation
Strictly segregate Cyclopentanone (1-13C) from incompatible streams.[1]

ACCEPTABLE Mixtures: Acetone, Ethanol, Methanol, Ethyl Acetate, non-halogenated

organic solvents.[1][5][6]

PROHIBITED Mixtures:

Oxidizers: Nitric acid, Perchloric acid, Hydrogen Peroxide.[1][5][7] (Risk: Formation of

unstable peroxides or violent oxidation).[1]

Halogens: Chloroform, Dichloromethane (DCM).[1] (Reason: Halogenated waste requires

high-temperature incineration and is billed at a higher rate).[1]

Step 2: Containerization[1][5]
Vessel: Use High-Density Polyethylene (HDPE) jerrycans or Safety Coated Glass bottles.

Headspace: Leave at least 10% headspace to allow for vapor expansion.[1]

Grounding: If transferring volumes >4L, ground the receiving container to prevent static

discharge ignition.

Step 3: Labeling
Affix a hazardous waste tag with the following details:
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Chemical Name: Cyclopentanone (1-13C).[1][2]

Hazard Checkbox: [x] Flammable [x] Irritant.[1][2][8][9]

Composition: List all components (e.g., "Cyclopentanone 1-13C (90%), Water (10%)").

Step 4: Final Disposal
Transfer to your facility's EHS (Environmental Health & Safety) collection point for Fuel

Blending or Incineration.[1]

Visual Workflow: Decision Logic
The following diagram outlines the critical decision path for handling 13C-labeled solvent

waste.
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Waste: Cyclopentanone (1-13C)

Is it mixed with
Radioactive Isotopes

(e.g., 14C, 3H)?

DISPOSE as
Radioactive Waste

YES

Is the solvent chemically pure?

NO (Stable Isotope Only)

RECOVERY OPTION:
Rotary Evaporation

& Reuse

YES

SEGREGATION:
Combine with Non-Halogenated

Organic Solvents

NO

Residue

Check: Are Oxidizers
Present?

Neutralize/Quench
Oxidizers First

YES

CONTAINERIZE:
HDPE Jerrycan

(Leave Headspace)

NO

LABEL:
'Flammable Organic Waste'

RCRA D001

FINAL DISPOSAL:
Incineration / Fuel Blending

Click to download full resolution via product page
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Caption: Decision tree for the safe segregation, recovery, and disposal of Cyclopentanone (1-
13C).

Emergency Contingencies
Accidental Spills (< 1 Liter)[1]

Evacuate & Ventilate: Remove ignition sources immediately. Open fume hood sashes if safe.

[1]

PPE: Wear nitrile gloves, lab coat, and safety goggles.[1]

Absorb: Use vermiculite, dry sand, or dedicated organic solvent spill pads.[1]

Note: Do not use combustible materials like sawdust.[1]

Collect: Use non-sparking tools (plastic scoop) to transfer absorbed material into a sealed

bag/container.[1]

Clean: Wash the surface with soap and water.[1][9][10]

Exposure Response[2][10]
Skin Contact: Wash with soap and water for 15 minutes.[1] Cyclopentanone is a skin irritant

and defatting agent [1].[1][11]

Eye Contact: Rinse cautiously with water for several minutes.[1][8][10] Remove contact

lenses if present.[1][8][10]

Regulatory Compliance (US/Global Context)
EPA/RCRA: Classified as D001 (Ignitable) waste [2].[1]

DOT (Transport): UN 2245, Cyclopentanone, Class 3, Packing Group III.[1][5]

Stable Isotope Status: 13C is a naturally occurring, stable isotope.[1] It is regulated solely

based on its chemical toxicity and flammability, not radiological hazard [3].[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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